2-({6-ethyl-3-[(furan-2-yl)methyl]-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(furan-2-ylmethyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H16N4O3S3/c1-2-12-8-13-15(28-12)21-18(22(16(13)24)9-11-4-3-6-25-11)27-10-14(23)20-17-19-5-7-26-17/h3-8H,2,9-10H2,1H3,(H,19,20,23)
• InChI Key: GFTQGASTYPNARQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C18H16N4O3S3
• Molecular Weight: 432.5 g/mol

Description

2-({6-ethyl-3-[(furan-2-yl)methyl]-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16N4O3S3 and its molecular weight is 432.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyrimidine Selanyl Derivatives : A study by Alshahrani et al. (2018) explored the synthesis of new pyrimidine selanyl derivatives, focusing on the reaction of sodium diselenide with 4-chloro-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidine and subsequent reactions to produce various derivatives. These compounds were characterized using spectroscopic methods and elemental analysis, highlighting their potential in further chemical and pharmacological research Alshahrani, A. et al..

Antimicrobial and Antinociceptive Activities : Another study focused on the synthesis and antimicrobial activity of naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones, demonstrating their potential against various microbial strains. Additionally, thiazolopyrimidine derivatives have been synthesized and evaluated for their antinociceptive and anti-inflammatory properties, indicating their potential in pain management and inflammation reduction Ravindra, K. et al. Selvam, T. et al..

Reactivity and Synthesis of Heterocyclic Systems : Research by Sirakanyan et al. (2015) delved into the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with various alkyl mono- and di-halides to synthesize new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds exhibited promising antimicrobial activity, particularly against Staphylococcus aureus Sirakanyan, S. et al..

Crystal Structure Analysis : The crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and related compounds have been analyzed, showing a folded conformation that stabilizes through intramolecular hydrogen bonding. This research provides valuable insights into the molecular geometry and potential interactions of these compounds Subasri, S. et al..

Antibacterial Agents Development : Azab et al. (2013) focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to develop effective antibacterial agents. The synthesized compounds were evaluated for their antibacterial activity, with several showing high activities against targeted bacteria Azab, M. E. et al..